Cas no 1095211-28-1 (2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester)

• Product Name: 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester
• CAS No: 1095211-28-1
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• MDL: MFCD13190031
• CID: 2853446
• PubChem ID: 11716183
• Update Time: 2025-05-24

2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester
• Ethyl 2,6-bis(trifluoromethyl)pyridine-3-carboxylate
• ETHYL 2,6-BIS(TRIFLUOROMETHYL)NICOTINATE
• KUXKKYNGCDTXHQ-UHFFFAOYSA-N
• AB69616
• SCHEMBL4192553
• MFCD13190031
• CS-0339412
• 1095211-28-1

• MDL： MFCD13190031
• Inchi： 1S/C10H7F6NO2/c1-2-19-8(18)5-3-4-6(9(11,12)13)17-7(5)10(14,15)16/h3-4H,2H2,1H3
• InChI Key： KUXKKYNGCDTXHQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(C(F)(F)F)N=1)(F)F

Computed Properties

• Exact Mass: 287.03809744Da
• Monoisotopic Mass: 287.03809744Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester

2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester: A Comprehensive Overview

2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester (CAS No. 1095211-28-1) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a nicotinic acid backbone substituted with two trifluoromethyl groups at the 2 and 6 positions, along with an ethyl ester group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester involves a multi-step process that typically begins with the preparation of the nicotinic acid derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These innovations not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical manufacturing practices.

One of the most notable features of 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester is its electronic properties. The trifluoromethyl groups are strong electron-withdrawing groups, which significantly influence the reactivity and stability of the molecule. This characteristic makes it a valuable component in various chemical reactions, such as nucleophilic substitutions and electrophilic additions. Moreover, the ethyl ester group enhances the solubility of the compound in organic solvents, facilitating its use in solution-based reactions.

Recent studies have highlighted the potential applications of 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester in drug discovery. The compound has been investigated as a lead molecule for designing bioactive compounds with specific pharmacological properties. For example, researchers have explored its role as a ligand in metalloenzyme inhibition and as a scaffold for developing anti-inflammatory agents. These findings underscore its versatility as a building block in medicinal chemistry.

In addition to its pharmacological applications, 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and thermal stability. These properties hold potential for advancing next-generation electronic devices.

The environmental impact of 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to assess its safety for industrial and consumer applications. Preliminary studies suggest that the compound exhibits low toxicity under standard conditions; however, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 2,6-Bis-trifluoromethyl-nicotinic Acid Ethyl Ester (CAS No. 1095211-28-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.